molecular formula C8H6ClNO B1364354 4-Chlorobenzyl isocyanate CAS No. 30280-44-5

4-Chlorobenzyl isocyanate

Cat. No. B1364354
CAS RN: 30280-44-5
M. Wt: 167.59 g/mol
InChI Key: OAXSVEFCBLZGCA-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of 4-Chlorobenzyl isocyanate consists of a benzene ring substituted with a chlorine atom and an isocyanate group attached to the benzene ring via a methylene bridge . The InChI representation of the molecule is InChI=1S/C8H6ClNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2 .


Physical And Chemical Properties Analysis

4-Chlorobenzyl isocyanate has a boiling point of 233-234 °C and a density of 1.265 g/mL at 25 °C . Its refractive index is 1.5460 .

Scientific Research Applications

Application 2: High-Voltage Film-Forming Additive for Lithium-Ion Batteries

  • Summary of the Application : Benzyl isocyanate, a compound similar to 4-Chlorobenzyl isocyanate, has been used as an effective high-voltage film-forming additive for lithium-ion batteries .
  • Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes : The outcomes of these applications are not specified in the source .

Application 3: Organic Building Blocks

  • Summary of the Application : 4-Chlorobenzyl isocyanate is used as an organic building block in various chemical reactions .
  • Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes : The outcomes of these applications are not specified in the source .

Application 4: Preparation of Isothiocyanates

  • Summary of the Application : 4-Chlorophenyl isocyanate, a compound similar to 4-Chlorobenzyl isocyanate, has been used in the preparation of isothiocyanates .
  • Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes : The outcomes of these applications are not specified in the source .

Application 5: Organic Building Blocks

  • Summary of the Application : 4-Chlorobenzyl isocyanate is used as an organic building block in various chemical reactions .
  • Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes : The outcomes of these applications are not specified in the source .

Application 6: Preparation of Isothiocyanates

  • Summary of the Application : 4-Chlorophenyl isocyanate, a compound similar to 4-Chlorobenzyl isocyanate, has been used in the preparation of isothiocyanates .
  • Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
  • Results or Outcomes : The outcomes of these applications are not specified in the source .

Safety And Hazards

4-Chlorobenzyl isocyanate is considered hazardous. It may cause respiratory irritation, allergy or asthma symptoms, or breathing difficulties if inhaled. It is harmful if inhaled, swallowed, or in contact with skin. It can cause serious eye irritation and skin irritation . Personal protective equipment, including gloves and eye/face protection, should be worn when handling this chemical .

properties

IUPAC Name

1-chloro-4-(isocyanatomethyl)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6ClNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OAXSVEFCBLZGCA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CN=C=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10391895
Record name 4-Chlorobenzyl isocyanate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10391895
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

167.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chlorobenzyl isocyanate

CAS RN

30280-44-5
Record name 4-Chlorobenzyl isocyanate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10391895
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-chloro-4-(isocyanatomethyl)benzene
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a solution of 4-chlorobenzylamine (0.50 g, 3.5 mmol) in toluene (15 mL) was added phosgene (7.3 mL, 14 mmol, 1.93 M solution in toluene). The resulting mixture was stirred at ambient temperature for 15 minutes, then heated to reflux. After 2 hours at reflux, the mixture was cooled to ambient temperature and concentrated in vacuo to afford 0.70 g (100% yield) of 4-chlorobenzylisocyanate, a compound of formula (Y), as a yellow liquid; NMR (CDCl3) 7.4-7.2 (m, 4), 4.4 (m, 2) ppm.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
7.3 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Chlorobenzyl isocyanate
Reactant of Route 2
Reactant of Route 2
4-Chlorobenzyl isocyanate
Reactant of Route 3
Reactant of Route 3
4-Chlorobenzyl isocyanate
Reactant of Route 4
Reactant of Route 4
4-Chlorobenzyl isocyanate
Reactant of Route 5
Reactant of Route 5
4-Chlorobenzyl isocyanate
Reactant of Route 6
Reactant of Route 6
4-Chlorobenzyl isocyanate

Citations

For This Compound
7
Citations
TP Petersen, S Mirsharghi, PC Rummel… - … A European Journal, 2013 - Wiley Online Library
… The unsubstituted 3-phenylbenzyl and piperazine building blocks performed well with 4-chlorobenzyl isocyanate, but the lack of a final PS-trisamine scavenger column prevented direct …
A Delpe-Acharige, M Zhang, K Eschliman, A Dalecki… - ACS …, 2021 - ACS Publications
… Para-substituted isothiocyanato benzene derivatives, 4-chlorophenyl isothiocyanate, 4-chlorobenzyl isothiocyanate, 4-chlorobenzyl isocyanate, 1H-pyrazole, 1H-pyrazol-3-amine, 1-…
Number of citations: 3 pubs.acs.org
TM Wrobel, M Kiełbus, AA Kaczor… - Journal of Enzyme …, 2016 - Taylor & Francis
… Compound 5c was obtained using 4-chlorobenzyl isocyanate and THF as solvent. Product was chromatographed over Silica gel with AcOEt–hexane 95–5. TLC on Silica gel EtOAc–…
Number of citations: 13 www.tandfonline.com
VU Jeankumar, S Kotagiri, R Janupally… - Bioorganic & Medicinal …, 2015 - Elsevier
… synthesized according to the general procedure using 1-(5-nitrothiazol-2-yl)piperidin-4-amine (0.1 g, 0.438 mmol), triethylamine (0.089 g, 0.88 mmol), and 4-chlorobenzyl isocyanate (…
Number of citations: 25 www.sciencedirect.com
SJ Barraza, PC Delekta, JA Sindac, CJ Dobry… - Bioorganic & medicinal …, 2015 - Elsevier
Neurotropic alphaviruses are debilitating pathogens that infect the central nervous system (CNS) and are transmitted to humans via mosquitoes. There exist no effective human …
Number of citations: 14 www.sciencedirect.com
R Laha - 2018 - search.proquest.com
Diterpenes are natural products that provide an interesting lead for anticancer drug discovery. For our studies the readily available diterpene Steviol was used. Our research group has …
Number of citations: 3 search.proquest.com
I General - scholar.archive.org
All air-and moisture-sensitive manipulations were carried out with standard Schlenk techniques under nitrogen or in a glove box under argon. THF and Et2O were purified by passing …
Number of citations: 0 scholar.archive.org

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